Cas no 2229143-16-0 (tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate
• CAS No: 2229143-16-0
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5926358
• PubChem ID: 165715448
• Update Time: 2025-07-23

tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate
• 2229143-16-0
• tert-butyl N-{3-[1-(1-aminocyclopropyl)cyclopropyl]-4-hydroxyphenyl}carbamate
• EN300-1873655

• Inchi： 1S/C17H24N2O3/c1-15(2,3)22-14(21)19-11-4-5-13(20)12(10-11)16(6-7-16)17(18)8-9-17/h4-5,10,20H,6-9,18H2,1-3H3,(H,19,21)
• InChI Key： DQPDEDZRSRXYGU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1(CC1)C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229143-16-0 and Product Name: Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate

The compound with the CAS number 2229143-16-0 and the product name Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including amines, hydroxyls, and carbamates, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the domain of bioorganic chemistry has highlighted the importance of heterocyclic compounds in drug design. The Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate molecule incorporates a cyclopropyl ring, which is known for its ability to enhance binding affinity and metabolic stability. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, a crucial aspect of modern drug discovery.

The hydroxyl group at the 4-position of the phenyl ring in this compound adds another layer of functionality, enabling further derivatization and modification. Such modifications are essential for optimizing pharmacokinetic properties, such as solubility and bioavailability. The carbamate moiety, on the other hand, provides a site for hydrogen bonding interactions with biological targets, which is critical for achieving high specificity and efficacy.

In the context of current pharmaceutical research, there is a growing interest in developing inhibitors of enzymes involved in inflammatory pathways. The Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate structure shares similarities with known inhibitors of cyclooxygenase (COX) enzymes, which play a pivotal role in pain and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory activity against COX enzymes, making it a promising candidate for further investigation.

The 1-amino-cyclopropyl substituent is another key feature that contributes to the compound's potential therapeutic value. Cyclopropyl-containing molecules have been shown to exhibit improved binding to biological targets due to their rigid conformation. This rigidity can enhance the compound's interaction with its intended target, leading to increased potency and selectivity. Additionally, the cyclopropyl group can influence the metabolic stability of the molecule, which is a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate involves multi-step organic reactions that showcase the expertise required in medicinal chemistry synthesis. The introduction of various functional groups while maintaining regioselectivity and stereochemical integrity is a testament to the advanced techniques employed in modern drug discovery laboratories. These synthetic strategies are essential for producing compounds that can be further optimized for clinical use.

Recent advancements in computational chemistry have also played a significant role in evaluating the potential of this compound. Molecular modeling studies have been conducted to predict how Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing the compound's structure for improved binding affinity and reduced side effects.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents. Compounds like Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate represent promising leads that could eventually lead to new treatments for various diseases. The combination of innovative synthetic methods, computational modeling, and biological testing underscores the collaborative nature of modern drug discovery efforts.

In conclusion, Tert-butyl N-{3-1-(1-aminocyclopropyl)cyclopropyl-4-hydroxyphenyl}carbamate is a structurally complex and functionally versatile compound with significant potential in pharmaceutical applications. Its unique features make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in addressing unmet medical needs.